Cas no 110139-44-1 (Dimethyl 6-chloroquinoline-2,3-dicarboxylate)

• Product Name: Dimethyl 6-chloroquinoline-2,3-dicarboxylate
• CAS No: 110139-44-1
• MF: C₁₃H₁₀ClNO₄
• MW: 279.675802707672
• CID: 1191305
• PubChem ID: 13922980
• Update Time: 2025-04-20

Dimethyl 6-chloroquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 6-chloroquinoline-2,3-dicarboxylate
• DTXSID30552527
• 110139-44-1

• Inchi： 1S/C13H10ClNO4/c1-18-12(16)9-6-7-5-8(14)3-4-10(7)15-11(9)13(17)19-2/h3-6H,1-2H3
• InChI Key： SFWYDTNQDSZMOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=CC(C(=O)OC)=C(C(=O)OC)N=2

Computed Properties

• Exact Mass: 279.0299
• Monoisotopic Mass: 279.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49